5-bromo-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H13BrN4O3/c1-25-17-9-8-16-21-13(10-23(16)22-17)11-2-4-12(5-3-11)20-18(24)14-6-7-15(19)26-14/h2-10H,1H3,(H,20,24)
• InChI Key: RQXJCBSRTHPRJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC=C(C=C3)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C18H13BrN4O3
• Molecular Weight: 413.2 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound are not specifically mentioned in the available resources.

Scientific Research Applications

Antiprotozoal Agents

5-bromo-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)furan-2-carboxamide and related compounds have been explored for their potential as antiprotozoal agents. These compounds have shown strong DNA affinities and significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating their potential in treating diseases like sleeping sickness and malaria. The synthesis of these compounds involves multiple steps, including bromination, condensation, and coupling reactions, leading to the preparation of diamidines and potential prodrugs with excellent antiprotozoal activity (Ismail et al., 2004).

Antiviral Activity

Further research has investigated the antiviral activity of heterocyclic compounds derived from this compound. These compounds have shown promising activity against avian influenza virus (H5N1), with specific derivatives exhibiting significant effects in reducing viral replication in cell cultures. This suggests the potential of these compounds in developing treatments for influenza and other viral infections (Flefel et al., 2012).